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Compound of Interest

Compound Name: 5-(Biotinamido)pentylamine

Cat. No.: B118131

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 5-(Biotinamido)pentylamine, including detailed operational and disposal plans to

foster a secure research environment.

5-(Biotinamido)pentylamine is a chemical compound used in laboratory research, and while
specific toxicity data is limited, it is crucial to handle it with care to avoid potential health
hazards. Adherence to proper safety protocols is necessary to minimize risks of exposure
through skin contact, eye contact, or inhalation.[1]

Essential Safety Information at a Glance

A thorough understanding of the compound's properties is the first step toward safe handling.
The following table summarizes the key physical and safety characteristics of 5-
(Biotinamido)pentylamine.
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Property Information

CAS Number 115416-38-1[1]
Molecular Weight 328.47 g/mol (free base)
Form Powder

Melting Point 116-121 °C

Storage Temperature 2-8°C

Oral: no data available; Skin corrosion/irritation:
Acute Toxicity no data available; Serious eye damage/irritation:

no data available[1]

Storage Class 11 - Combustible Solids

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling 5-(Biotinamido)pentylamine, a comprehensive selection of personal
protective equipment is mandatory to prevent exposure.

o Hand Protection: Chemical-resistant, impermeable gloves, such as nitrile gloves, are
essential.[1][2] Always inspect gloves for any signs of degradation or puncture before use.
For tasks with a higher risk of splash, consider double-gloving.[3]

o Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[4]
However, for procedures involving potential splashes, chemical safety goggles are
necessary.[4][5] A face shield should be worn in addition to goggles when there is a
significant risk of splashing.[4][5]

o Skin and Body Protection: A lab coat must be worn to protect skin and clothing.[2][3][5]
Ensure the lab coat is fully buttoned. For handling larger quantities or in situations with a
high risk of contamination, consider a disposable gown.[6] Full-length pants and closed-toe
shoes are required in any laboratory setting.[3][5]
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» Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood, to avoid the formation and inhalation of dust or aerosols.[1] If a fume hood is not
available or ventilation is inadequate, a respirator may be necessary. The type of respirator
will depend on the specific conditions of use.[5]

Operational Plan: A Step-by-Step Guide to Safe
Handling

A systematic approach to handling 5-(Biotinamido)pentylamine from receipt to disposal is
critical for maintaining a safe laboratory environment.

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

o Store the container tightly closed in a dry, cool, and well-ventilated place, away from
incompatible materials.[1] The recommended storage temperature is 2-8°C.

2. Preparation and Handling:

» Always handle 5-(Biotinamido)pentylamine in a well-ventilated area, such as a chemical
fume hood, to minimize inhalation exposure.[1]

e Avoid the formation of dust and aerosols.[1]

» Use non-sparking tools to prevent ignition sources.[1]
o Prevent fire caused by electrostatic discharge.[1]

e Avoid contact with skin and eyes.[1]

3. In Case of a Spill:

o Evacuate personnel from the immediate area.[1]

o Ensure adequate ventilation.[1]

e Remove all sources of ignition.[1]
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» Wear appropriate PPE, including respiratory protection if necessary.
o Prevent further leakage or spillage if it is safe to do so.[1]

o Collect the spilled material using a method that does not generate dust, such as gently
sweeping with a damp cloth or using a HEPA-filtered vacuum.

e Place the collected waste into a sealed, labeled container for disposal.[1]
e Do not let the chemical enter drains.[1]

Emergency First Aid Procedures

In the event of exposure, immediate and appropriate first aid is crucial.

» After Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[1]

o After Skin Contact: Immediately remove contaminated clothing. Wash the affected area with
soap and plenty of water. Consult a doctor.[1]

o After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
doctor.[1]

» After Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1]

Disposal Plan: Responsible Waste Management

Proper disposal of 5-(Biotinamido)pentylamine and its containers is an essential part of the
laboratory workflow to prevent environmental contamination.

o Collect waste material in a designated, labeled, and sealed container.
¢ Arrange for disposal with a licensed waste disposal company.

 Discharge into the environment must be avoided.[1]
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» Follow all federal, state, and local regulations for chemical waste disposal.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 5-
(Biotinamido)pentylamine.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b118131?utm_src=pdf-body
https://www.benchchem.com/product/b118131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

é Preparation )

[Prepare Work Areaj

N J
4 )

Handling
y

Weigh/Measure

[Perform Experiment]

NG J
é Cleanupé%Disposal )

[ Decontaminate Work Area]

Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-(Biotinamido)pentylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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